N-(2-methoxybenzyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-quinoxalin-2-ylpiperidine-3-carboxamide
• InChI: InChI=1S/C22H24N4O2/c1-28-20-11-5-2-7-16(20)13-24-22(27)17-8-6-12-26(15-17)21-14-23-18-9-3-4-10-19(18)25-21/h2-5,7,9-11,14,17H,6,8,12-13,15H2,1H3,(H,24,27)
• InChI Key: QQIFKGVOXZYQMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2CCCN(C2)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

N-(2-methoxybenzyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide is a part of the NBOMe series of chemicals which are primarily N-o-methoxybenzyl analogs of the 2C- X family of phenethylamines. They are known to be 5-HT2A (serotonin 2A) receptor agonists. These compounds are active at very low (sub-milligram) doses.

Scientific Research Applications

Crystallography and Material Science

. Understanding the crystal structure can help in predicting its physical properties and potential uses in various fields.

Organic Synthesis

. It can be synthesized through nucleophilic and amidation reactions, which can be useful in the production of various other compounds.

Neurotoxicity Studies

. These studies can help understand the compound’s effects on the nervous system and its potential implications for neurological health.

Psychoactive Substance Research

. It can be used in research to understand the mechanisms of psychoactive substances and their effects on the brain.

Fluorescent Probes

. Fluorescent probes are used in various fields such as biomedical research, environmental monitoring, and food safety due to their high sensitivity and selectivity.

Polymer Production

. These foams can range from extra super soft to extra firm, with varying densities, providing an optimized balance of foam hardness, mechanical properties, and processing ease.

Safety and Hazards

NBOMe compounds, including N-(2-methoxybenzyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide, have been associated with numerous cases of toxicity and multiple fatalities. They are known to cause severe adverse effects, including hallucinations, confusion, anxiety, panic and fear, agitation, uncontrollable violent behavior, seizures, excited delirium, and sympathomimetic signs.

Future Directions

Given the potential hazards associated with N-(2-methoxybenzyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide and other NBOMe compounds, further investigation on the mechanism of action, chemical, pharmacological, and toxicological properties is needed to evaluate their potential harmful effects. This includes more detailed studies on their synthesis, molecular structure, chemical reactions, and physical and chemical properties. It is also crucial to develop effective detection and identification methods for these compounds.